N-(2-(2,6-dimethylpiperidin-1-yl)ethyl)-2,4-dioxo-3-pentyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide

• IUPAC Name: N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-2,4-dioxo-3-pentyl-1H-quinazoline-7-carboxamide
• InChI: InChI=1S/C23H34N4O3/c1-4-5-6-13-27-22(29)19-11-10-18(15-20(19)25-23(27)30)21(28)24-12-14-26-16(2)8-7-9-17(26)3/h10-11,15-17H,4-9,12-14H2,1-3H3,(H,24,28)(H,25,30)
• InChI Key: QZYOHMMGLQCTAQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C(=O)C2=C(C=C(C=C2)C(=O)NCCN3C(CCCC3C)C)NC1=O
• Molecular Formula: C23H34N4O3
• Molecular Weight: 414.5 g/mol

Description

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Synthesis Analysis

The synthesis of piperidine derivatives has been a subject of interest in medicinal chemistry due to their wide range of biological activities. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Chemical Reactions Analysis

Piperidine derivatives can undergo a variety of chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For a related compound, ethyl 2-(2,6-dimethylpiperidin-1-yl)-2-oxoacetate, it is a liquid at room temperature.

Scientific Research Applications

Antimicrobial Applications

The compound’s unique structure could contribute to antimicrobial activity. Researchers could investigate its effects against bacteria, fungi, and viruses. It might serve as a lead compound for novel antibiotics or antiviral agents.

Safety and Hazards

The safety and hazards of a specific compound would need to be determined through specific studies. MSDS (Material Safety Data Sheet) would provide information on handling, storage, and precautions for safe use.

Future Directions

The future directions in the field of piperidine derivatives involve the development of new synthetic methods and the discovery of new biological activities. This could potentially include the compound you mentioned, but without specific studies or data, it’s difficult to predict.